(2Z)-6,8-dichloro-2-[(4-fluorophenyl)imino]-2H-chromene-3-carboxamide

• IUPAC Name: 6,8-dichloro-2-(4-fluorophenyl)iminochromene-3-carboxamide
• InChI: InChI=1S/C16H9Cl2FN2O2/c17-9-5-8-6-12(15(20)22)16(23-14(8)13(18)7-9)21-11-3-1-10(19)2-4-11/h1-7H,(H2,20,22)
• InChI Key: LWOALQQLBCVOAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N=C2C(=CC3=CC(=CC(=C3O2)Cl)Cl)C(=O)N)F
• Molecular Formula: C16H9Cl2FN2O2
• Molecular Weight: 351.2 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods can be used to determine the structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other substances, the conditions under which it reacts, and the products of its reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be analyzed. This can include its melting and boiling points, solubility, stability, and reactivity. Techniques such as spectroscopy and chromatography can be used to analyze these properties.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems, such as binding to specific receptors or enzymes.

Safety and Hazards

The safety and hazards associated with the compound would be studied. This can include its toxicity, flammability, and environmental impact. Regulatory guidelines would also be considered.

Future Directions

Future directions could involve further studies on the compound, such as exploring new synthesis methods, studying its potential applications, or investigating its mechanism of action in more detail.